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Compound of Interest

Compound Name: Cyanacure

Cat. No.: B1207773

For the attention of: Researchers, scientists, and drug development professionals.

Subject: Guidelines on the use of diamine curatives, with a focus on products historically
known as Cyanacure®, for polyurethane synthesis.

Disclaimer: Detailed technical data sheets with specific mixing ratios and pot life for a product
explicitly marketed as "Cyanacure" are not readily available in the public domain. The
information provided herein is based on the general chemistry of diamine curatives for
polyurethanes and serves as a guideline. It is imperative to consult the manufacturer's
technical data sheet (TDS) for the specific curative and prepolymer being used to obtain
precise mixing ratios and processing parameters. The product line now often associated with
this chemistry is the Versalink® series from Evonik.

Introduction

Polyurethanes are a versatile class of polymers synthesized through the reaction of a di- or
poly-isocyanate with a polyol. The properties of the final polyurethane product are highly
dependent on the choice of isocyanate, polyol, and the chain extender or curative. Diamine
curatives, such as 1,2-Bis(2-aminophenylthio)ethane (the chemical identity of products formerly
marketed as Cyanacure®), are used to build the polymer chain, resulting in polyurethanes with
excellent physical and mechanical properties, including high tensile strength, tear resistance,
and thermal stability.
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These application notes provide a general overview of the use of such diamine curatives in the
synthesis of polyurethane elastomers.

Data Presentation: Mixing Ratios and Pot Life

The precise mixing ratio of the diamine curative with an isocyanate prepolymer is crucial for
achieving the desired polymer properties. This ratio is determined by the equivalent weight of
the curative and the percent NCO (isocyanate) content of the prepolymer. The stoichiometry is
typically expressed as a percentage of the theoretical amount of curative required to react with
all the isocyanate groups.

The pot life, or gel time, is the period during which the mixed system remains liquid enough to
be processed. It is highly dependent on the reactivity of the components, the mixing
temperature, and the mass of the mixture.

The following tables are templates that should be populated with data from the specific
technical data sheets of the materials being used.

Table 1. Example Mixing Ratios of Diamine Curative with Various Isocyanate Prepolymers

Diamine Curative o .
. Isocyanate % NCO of L Mixing Ratio
Curative . I = : Stoichiometry (b ight)
repolymer repolymer wei
Product He e (%) 4 2
[Insert Curative [e.g., Adiprene L- [Calculate based
[e.g., 4.0 - 4.4] [e.g., 95] )
Name] 100] on equivalents]
) [Insert
[Insert Curative [Insert [Calculate based
Prepolymer [Insert % NCO] o )
Name] Stoichiometry] on equivalents]
Name]
) [Insert
[Insert Curative [Insert [Calculate based
Prepolymer [Insert % NCO] o )
Name] Stoichiometry] on equivalents]
Name]

Table 2: Example Pot Life of Diamine Curative and Isocyanate Prepolymer Systems
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Curative/Prepolym Mix Temperature

Mass of Mix (g) Pot Life (minutes)

er System (°C)
[e.g., Curative A/

[e.g., 70] [e.g., 100] [Insert from TDS]
Prepolymer X]
[e.g., Curative A/

[e.g., 100] [e.g., 100] [Insert from TDS]
Prepolymer X]
[e.g., Curative B/

[e.g., 70] [e.g., 100] [Insert from TDS]

Prepolymer Y]

Experimental Protocols

The following are generalized protocols for the synthesis of a polyurethane elastomer using a
diamine curative.

Materials and Equipment

 Isocyanate prepolymer

e Diamine curative (e.g., Versalink®)
e Vacuum oven

¢ Mixing vessel

e Mechanical stirrer

e Mold

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Polyurethane Elastomer Synthesis

e Preparation of Prepolymer:

o Preheat the isocyanate prepolymer to the temperature recommended on its technical data
sheet (typically 70-100 °C) in an oven.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Degas the prepolymer under vacuum until bubbling ceases to remove any dissolved
gases.

o Preparation of Curative:
o Melt the diamine curative to a homogenous liquid at the temperature specified in its TDS.
o Ensure the curative is completely melted and free of solid particles.

e Mixing:
o Weigh the required amount of the preheated, degassed prepolymer into a mixing vessel.
o Calculate and weigh the stoichiometric amount of the melted curative.

o Add the curative to the prepolymer and mix thoroughly for the time specified in the TDS,
typically 1-3 minutes. Ensure a homogenous mixture is achieved, avoiding excessive air
entrapment.

e Casting:
o Pour the mixed liquid polyurethane system into a preheated mold.

o If necessary, degas the mixture in the mold to remove any air bubbles introduced during
mixing.

e Curing:

o Place the filled mold in an oven at the recommended curing temperature and for the
specified duration as per the TDS.

o The curing schedule may involve a primary cure at a lower temperature followed by a
post-cure at a higher temperature to achieve optimal properties.

e Demolding:

o Once the curing cycle is complete, allow the mold to cool to room temperature before
demolding the polyurethane part.
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Visualizations

The following diagrams illustrate the key processes in polyurethane synthesis.
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Caption: Workflow for Polyurethane Elastomer Synthesis.
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Caption: Formation of Urea Linkage in Polyurethane Synthesis.
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 To cite this document: BenchChem. [Application Notes and Protocols for Polyurethane
Synthesis Using Diamine Curatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207773#cyanacure-mixing-ratios-and-pot-life-for-
polyurethane-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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